Cas no 1427390-96-2 (Benzoic acid, 4-bromo-2-chloro-3-fluoro-, methyl ester)
1427390-96-2 structure
Product Name:Benzoic acid, 4-bromo-2-chloro-3-fluoro-, methyl ester
CAS No:1427390-96-2
MF:C8H5BrClFO2
MW:267.479504346848
CID:2197126
Update Time:2025-09-17
Benzoic acid, 4-bromo-2-chloro-3-fluoro-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-chloro-3-fluoro-4-bromobenzoic acid
- Methyl 4-bromo-2-chloro-3-fluorobenzoate
- CID 130064465
- Benzoic acid, 4-bromo-2-chloro-3-fluoro-, methyl ester
-
- Inchi: 1S/C8H5BrClFO2/c1-13-8(12)4-2-3-5(9)7(11)6(4)10/h2-3H,1H3
- InChI Key: RWGNOLKSRUNRIF-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C(=O)OC)=C(C=1F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 203
- Topological Polar Surface Area: 26.3
Experimental Properties
- Density: 1.675±0.06 g/cm3(Predicted)
- Boiling Point: 304.9±42.0 °C(Predicted)
Benzoic acid, 4-bromo-2-chloro-3-fluoro-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015009174-250mg |
Methyl 4-bromo-2-chloro-3-fluorobenzoate |
1427390-96-2 | 97% | 250mg |
494.40 USD | 2021-06-21 | |
| Alichem | A015009174-500mg |
Methyl 4-bromo-2-chloro-3-fluorobenzoate |
1427390-96-2 | 97% | 500mg |
847.60 USD | 2021-06-21 | |
| Alichem | A015009174-1g |
Methyl 4-bromo-2-chloro-3-fluorobenzoate |
1427390-96-2 | 97% | 1g |
1,564.50 USD | 2021-06-21 | |
| Apollo Scientific | PC52715-250mg |
Methyl 4-bromo-2-chloro-3-fluorobenzoate |
1427390-96-2 | 95% | 250mg |
£90.00 | 2025-02-21 | |
| Apollo Scientific | PC52715-1g |
Methyl 4-bromo-2-chloro-3-fluorobenzoate |
1427390-96-2 | 95% | 1g |
£266.00 | 2025-02-21 | |
| Apollo Scientific | PC52715-5g |
Methyl 4-bromo-2-chloro-3-fluorobenzoate |
1427390-96-2 | 95% | 5g |
£891.00 | 2025-02-21 |
Benzoic acid, 4-bromo-2-chloro-3-fluoro-, methyl ester Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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